Cas no 1206673-53-1 (2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 1206673-53-1
• MF: C₅H₄F₃NOS
• MW: 183.151570320129
• CID: 5042236
• PubChem ID: 67130392
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(thiazol-4-yl)ethanol
• 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethanol
• 2,2,2-Trifluoro-1-thiazol-4-ylethanol
• 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol

• Inchi： 1S/C5H4F3NOS/c6-5(7,8)4(10)3-1-11-2-9-3/h1-2,4,10H
• InChI Key： APFSEMUFTXFEBW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol (CAS No: 1206673-53-1)

2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol, identified by its CAS number 1206673-53-1, is a fluorinated compound featuring a thiazole moiety. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of fluorine atoms and the thiazole ring system imparts distinct chemical characteristics that make it a valuable scaffold for drug discovery and development.

The compound belongs to a class of molecules that are increasingly being explored for their potential biological activities. The trifluoromethyl group, a key feature of this compound, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are particularly crucial in the design of novel therapeutic agents where optimizing pharmacokinetic and pharmacodynamic properties is essential.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the development of small-molecule drugs. Among these, thiazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol positions it as a candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its structural versatility. The combination of a fluorinated alcohol group with a thiazole ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has made it an attractive intermediate in synthetic chemistry, enabling the rapid development of libraries of analogs for high-throughput screening.

Current research in the field of fluorinated thiazoles has revealed several interesting findings. For instance, studies have demonstrated that modifications at the trifluoromethyl position can significantly influence the bioactivity of these compounds. This has led to the identification of novel derivatives with enhanced efficacy and reduced toxicity. Additionally, computational modeling techniques have been employed to predict the binding modes of these molecules to biological targets, providing valuable insights into their mechanism of action.

The synthesis of 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol presents unique challenges due to the sensitivity of the fluorine atoms and the delicate nature of the thiazole ring. However, recent methodological advances have made it more feasible to produce this compound in high yields and purity. These improvements have opened up new avenues for exploring its potential applications in drug development.

In summary, 2,2,2-trifluoro-1-(1,3-thiazol-4-yl)ethan-1-ol (CAS No: 1206673-53-1) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting molecule to explore. As our understanding of fluorinated heterocycles continues to grow, this compound is likely to play a significant role in the development of next-generation therapeutics.